Cas no 1219904-40-1 (3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine)

• Product Name: 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine
• CAS No: 1219904-40-1
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 6031953
• PubChem ID: 49675865
• Update Time: 2025-07-15

3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine
• 1219904-40-1
• (3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• [3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(4-phenyloxan-4-yl)methanone
• AKOS024511061
• VU0645203-1
• F5493-0674

• Inchi： 1S/C20H25N3O2S/c1-15-21-22-18(26-15)16-6-5-11-23(14-16)19(24)20(9-12-25-13-10-20)17-7-3-2-4-8-17/h2-4,7-8,16H,5-6,9-14H2,1H3
• InChI Key： CDZORCRPWVJDQK-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCCN(C1)C(C1(C2C=CC=CC=2)CCOCC1)=O

Computed Properties

• Exact Mass: 371.16674822g/mol
• Monoisotopic Mass: 371.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine

Research Briefing on 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine (CAS: 1219904-40-1)

In recent years, the compound 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine (CAS: 1219904-40-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route to improve scalability and reduce production costs, making it more accessible for further research and development. The compound's structure, which includes a thiadiazole ring and a piperidine moiety, is critical for its interaction with biological targets, such as enzymes and receptors involved in inflammatory and neurodegenerative pathways.

Pharmacological evaluations of 1219904-40-1 have demonstrated its efficacy in preclinical models. For instance, research has indicated that this compound exhibits potent inhibitory activity against specific kinases, which are often implicated in cancer progression. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders. These findings are supported by in vitro and in vivo studies, which have shown favorable pharmacokinetic profiles and minimal off-target effects.

One of the most notable aspects of 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine is its versatility in drug design. Researchers have explored its use as a scaffold for developing derivatives with enhanced selectivity and potency. Recent publications have detailed the synthesis of such derivatives and their comparative analysis, revealing insights into structure-activity relationships (SAR) that could guide future drug development efforts.

Despite these advancements, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and long-term safety require further investigation. Ongoing studies are addressing these gaps, with some focusing on formulation strategies to improve delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 3-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(4-phenyloxane-4-carbonyl)piperidine (CAS: 1219904-40-1) represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. As the scientific community continues to explore its potential, this compound may soon emerge as a key player in addressing unmet medical needs in oncology and neurology.